![molecular formula C16H18F3N3 B3042276 4-(1,4-Diazepan-1-yl)-6-methyl-2-(trifluoromethyl)quinoline CAS No. 544429-26-7](/img/structure/B3042276.png)
4-(1,4-Diazepan-1-yl)-6-methyl-2-(trifluoromethyl)quinoline
Overview
Description
The compound “4-(1,4-Diazepan-1-yl)-6-methyl-2-(trifluoromethyl)quinoline” is a chemical with the molecular formula C15H16F3N3 . Its average mass is 295.303 Da and its monoisotopic mass is 295.129639 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties such as density, melting point, boiling point, etc., of this compound are not provided in the sources .Scientific Research Applications
- Suvorexant is a dual orexin receptor antagonist, primarily used to treat primary insomnia. By blocking orexin receptors, it regulates sleep-wake cycles and promotes better sleep quality .
- Researchers have identified Suvorexant derivatives as inhibitors of EZH2, an enzyme involved in epigenetic regulation. These compounds show promise in cancer treatment by modulating histone methylation patterns and gene expression .
- Enzymatic intramolecular asymmetric reductive amination has been developed for the synthesis of chiral 1,4-diazepanes using imine reductases. Suvorexant derivatives serve as valuable substrates in this biocatalytic process .
Sleep Disorders and Insomnia Treatment
EZH2 Inhibition for Cancer Therapy
Biocatalysis and Enzymatic Synthesis
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(1,4-diazepan-1-yl)-6-methyl-2-(trifluoromethyl)quinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3N3/c1-11-3-4-13-12(9-11)14(10-15(21-13)16(17,18)19)22-7-2-5-20-6-8-22/h3-4,9-10,20H,2,5-8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWEBRDKVSKEUNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2N3CCCNCC3)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,4-Diazepan-1-yl)-6-methyl-2-(trifluoromethyl)quinoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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